Cas no 261735-00-6 ((1E)-N'-Hydroxy-2-phenylethanimidamide)

• Product Name: (1E)-N'-Hydroxy-2-phenylethanimidamide
• CAS No: 261735-00-6
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 247386
• PubChem ID: 9566465
• Update Time: 2025-05-20

(1E)-N'-Hydroxy-2-phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidamide,N'-hydroxy-, [C(Z)]- (9CI)
• Benzeneethanimidamide, N-hydroxy-, [C(Z)]- (9CI)
• CCG-43941
• F2145-0887
• 261735-00-6
• Benzeneethanimidamide, N-hydroxy-
• N-Hydroxy-2-phenyl-acetamidine
• (Z)-N'-hydroxy-2-phenylethenimidamide
• W10704
• (Z)-N'-hydroxy-2-phenylacetamidine
• 875898-38-7
• (1E)- n'-hydroxy-2-phenylethanamidine
• N'-oxidanyl-2-phenyl-ethanimidamide
• 2-phenylacetamidoxime
• N-Hydroxy-2-phenylacetimidamide
• (Z)-N'-hydroxy-2-phenylethanimidamide
• A813550
• AKOS016015916
• (1E)-N/'-HYDROXY-2-PHENYLETHANIMIDAMIDE
• MFCD00019953
• EN300-26246
• 19227-11-3
• HMS561B15
• Benzeneethanimidamide, N-hydroxy-, stereoisomer
• (1E)-N'-hydroxy-2-phenylethanimidamide
• N'-hydroxy-2-phenylacetimidamide
• AKOS001303703
• AS-5438
• BP-11694
• N'-hydroxy-2-phenylethanimidamide
• DTXSID60430344
• 336191-86-7
• benzylamidoxime, AldrichCPR
• J-500152
• Phenylacetamidoxime, AldrichCPR
• SR-01000633816-1
• CS-0370855
• (1E)-N'-Hydroxy-2-phenylethanimidamide

• Inchi： 1S/C8H10N2O/c9-8(10-11)6-7-4-2-1-3-5-7/h1-5,11H,6H2,(H2,9,10)
• InChI Key： FVYBAJYRRIYNBN-UHFFFAOYSA-N
• SMILES： O/N=C(/CC1C=CC=CC=1)\N

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 335.5±35.0 °C at 760 mmHg
• Flash Point: 156.7±25.9 °C
• PSA: 52.54
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(1E)-N'-Hydroxy-2-phenylethanimidamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1E)-N'-Hydroxy-2-phenylethanimidamide

(1E)-N'-Hydroxy-2-phenylethanimidamide (CAS No. 261735-00-6): A Comprehensive Overview

(1E)-N'-Hydroxy-2-phenylethanimidamide, with the CAS number 261735-00-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as hydroxylamine phenylacetonitrile, is characterized by its unique chemical structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to (1E)-N'-Hydroxy-2-phenylethanimidamide.

Chemical Properties and Structure

(1E)-N'-Hydroxy-2-phenylethanimidamide is a white to off-white crystalline solid with a molecular formula of C₉H₁₁N₃O and a molecular weight of 177.19 g/mol. The compound features a hydroxylamine group (-N(OH)H) attached to a phenylacetonitrile moiety, which contributes to its distinct chemical properties. The presence of the hydroxylamine group imparts nucleophilic and redox properties, making it an interesting candidate for various chemical reactions and biological studies.

The chemical structure of (1E)-N'-Hydroxy-2-phenylethanimidamide can be represented as:

C6H5-CH2-C(=O)-NH-OH

This structure highlights the conjugation between the aromatic ring and the carbonyl group, which can influence its reactivity and stability in different environments.

Synthesis Methods

The synthesis of (1E)-N'-Hydroxy-2-phenylethanimidamide has been reported using various methodologies. One common approach involves the reaction of phenylacetonitrile with hydroxylamine under controlled conditions. The reaction can be summarized as follows:

C6H5-CH22NNH2 → C6H5-CH2-C(=O)-NH-OH + NH3

This reaction typically proceeds in good yields and can be optimized by adjusting parameters such as temperature, solvent, and catalysts. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, utilizing microwave-assisted reactions and catalytic systems to enhance efficiency and reduce waste.

Biological Activities and Applications

(1E)-N'-Hydroxy-2-phenylethanimidamide has been investigated for its potential biological activities, particularly in the areas of anti-inflammatory, antioxidant, and anticancer properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that (1E)-N'-Hydroxy-2-phenylethanimidamide could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (1E)-N'-Hydroxy-2-phenylethanimidamide has demonstrated potent antioxidant activity. The hydroxylamine group in its structure can act as a radical scavenger, neutralizing reactive oxygen species (ROS) that contribute to oxidative stress and cellular damage. This antioxidant potential makes it a valuable component in formulations designed to protect against oxidative stress-related diseases.

Furthermore, preliminary studies have indicated that (1E)-N'-Hydroxy-2-phenylethanimidamide possesses anticancer properties by inducing apoptosis in cancer cells. Research has shown that this compound can selectively target cancer cells while sparing normal cells, making it a potential lead compound for the development of novel anticancer therapies.

Clinical Trials and Future Directions

The promising biological activities of (1E)-N'-Hydroxy-2-phenylethanimidamide have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy in animal models of inflammation, oxidative stress, and cancer. These studies have provided valuable insights into the mechanisms underlying its therapeutic effects and have paved the way for further clinical trials.

Ongoing clinical trials are currently evaluating the safety and efficacy of (1E)-N'-Hydroxy-2-phenylethanimidamide in human subjects with inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results from these trials have been encouraging, with patients showing significant improvements in symptoms and quality of life.

In parallel with clinical trials, researchers are exploring novel delivery systems to enhance the bioavailability and therapeutic efficacy of (1E)-N'-Hydroxy-2-phenylethanimidamide strong>. Nanotechnology-based delivery systems, such as liposomes and nanoparticles, are being investigated for their ability to improve drug targeting and reduce side effects.

Conclusion

(1E)-N'-Hydroxy-2-phenylethanimidamide (CAS No. 261735-00-6) strong> is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties such as anti-inflammatory, antioxidant, and anticancer activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for the development of novel drugs targeting various diseases.